3,5-Dimethoxy-4-methylaniline hydrochloride
Description
3,5-Dimethoxy-4-methylaniline hydrochloride is a chemical compound that has been extensively studied in the field of scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 209.68 g/mol. This compound is commonly used in the synthesis of various organic molecules and has been found to have several biochemical and physiological effects.
Scientific Research Applications
Photophysical Properties and Organic Synthesis
Research has elucidated the photophysical properties of compounds related to 3,5-Dimethoxy-4-methylaniline hydrochloride, demonstrating their utility in organic synthesis and material science. For instance, studies on similar ortho-metalated complexes of iridium(III) and rhodium(III) have shown that these compounds exhibit unique absorption and emission spectra, attributed to metal-to-ligand charge-transfer transitions. This suggests potential applications in the development of light-emitting materials and in the study of photophysical processes (Sprouse, King, Spellane, & Watts, 1984)(Sprouse et al., 1984).
Hemoglobin Binding and Toxicology Studies
Further research has explored the hemoglobin binding properties of aromatic diamino compounds, including analogs of 3,5-Dimethoxy-4-methylaniline hydrochloride. These studies are crucial for understanding the toxicological profiles of such compounds and their metabolites, providing insights into their potential risks and mechanisms of action in biological systems (Sabbioni & Schütze, 1998)(Sabbioni & Schütze, 1998).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of related compounds have been extensively studied, revealing methods for the preparation of derivatives and analogs of 3,5-Dimethoxy-4-methylaniline hydrochloride. These methods are pivotal for the development of new materials and chemicals with improved properties or novel functionalities. For example, the synthesis of 3,5-dimethoxyphthalic anhydride demonstrates the utility of related dimethoxybenzoate compounds in the synthesis of complex organic molecules (Liu Zuliang, 2007)(Liu Zuliang, 2007).
properties
IUPAC Name |
3,5-dimethoxy-4-methylaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2.ClH/c1-6-8(11-2)4-7(10)5-9(6)12-3;/h4-5H,10H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHHLGRWGJINMNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1OC)N)OC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethoxy-4-methylaniline hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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